Cas no 30574-97-1 (2-Butenenitrile,2-methyl-, (2E)-)

2-Butenenitrile,2-methyl-, (2E)- structure
30574-97-1 structure
Product Name:2-Butenenitrile,2-methyl-, (2E)-
CAS No:30574-97-1
MF:C5H7N
MW:81.1157810688019
CID:313461
PubChem ID:5355732
Update Time:2025-04-19

2-Butenenitrile,2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenenitrile,2-methyl-, (2E)-
    • (E)-2-Methyl-2-butenenitrile
    • (2E)-2-methylbut-2-enenitrile
    • 2-Butenenitrile, 2-methyl-, (E)-
    • trans-2-Methyl-2-butenenitrile
    • 2-METHYL-2-BUTENENITRILE
    • (2E)-2-Methyl-2-butenenitrile #
    • W-110783
    • UNII-768X49F7XE
    • 768X49F7XE
    • Methyl-2-butenenitrile, 2E-
    • DTXSID7027964
    • CAS-4403-61-6
    • DTXSID0025577
    • DTXCID00809893
    • Tiglonitrile
    • M0839
    • CROTONONITRILE, 2-METHYL-, (E)-
    • Tox21_200317
    • AKOS025295330
    • EINECS 250-247-5
    • (E)-2-methyl-crotononitrile
    • NS00084368
    • EN300-101458
    • 4403-61-6
    • NSC-44233
    • 1-Methyl-1-propenyl Cyanide
    • NCGC00257871-01
    • trans-2-methyl-2-butenonitrile
    • 2-methylbut-2-enenitrile
    • TUBULONITRILE
    • METHYL-2-BUTENENITRILE, (2E)-
    • 2-Cyano-2-butene
    • alpha-Methylcrotononitrile
    • (E)-2-methylbut-2-enenitrile
    • NSC44233
    • MFCD00037169
    • 2-Butenenitrile, 2-methyl-, (2E)-
    • 30574-97-1
    • MDL: MFCD00037169
    • Inchi: 1S/C5H7N/c1-3-5(2)4-6/h3H,1-2H3/b5-3+
    • InChI Key: IHXNSHZBFXGOJM-HWKANZROSA-N
    • SMILES: N#C/C(/C)=C/C

Computed Properties

  • Exact Mass: 81.05791
  • Monoisotopic Mass: 81.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 0.828
  • Boiling Point: 123.6°Cat760mmHg
  • Flash Point: less than 67° F (NTP, 1992)
  • Refractive Index: 1.425
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 23.79
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